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Compound of Interest

Compound Name: 2,2-Diethoxypropanenitrile

CAS No.: 56011-12-2

Cat. No.: B019969

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-diethoxypropanenitrile (CAS:

56011-12-2), a versatile chemical intermediate. While primarily recognized for its role as a key

precursor in the synthesis of the important flavor compound 2-acetyl-2-thiazoline, its unique

structural features—a nitrile group and a geminal diethoxy acetal—suggest broader synthetic

potential. This document delves into its chemical properties, provides a detailed,

mechanistically grounded synthesis protocol, discusses its reactivity, outlines its principal

applications, and offers comprehensive safety and handling guidelines.

Introduction and Physicochemical Properties
2,2-Diethoxypropanenitrile, also known as 2,2-diethoxypropionitrile, is an organic compound

featuring a propanenitrile backbone with two ethoxy groups attached to the α-carbon.[1] This

structure confers a unique combination of reactivity, making it a valuable synthon in organic

chemistry. It is typically a colorless to pale yellow liquid with moderate volatility and is soluble in

many common organic solvents.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b019969#bc-rfq
https://www.benchchem.com/product/b019969/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-diethoxypropanenitrile-cas-56011-12-2
https://www.benchchem.com/product/b019969/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-diethoxypropanenitrile-cas-56011-12-2
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0007.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0007.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of 2,2-Diethoxypropanenitrile

Property Value Source

CAS Number 56011-12-2 [2]

Molecular Formula C₇H₁₃NO₂ [2]

Molecular Weight 143.19 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 60 °C at 20 mmHg [2]

Density 0.918 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.398 [2]

SMILES CCOC(C)(C#N)OCC [2]

InChI Key
QPFCLGADWIWYFW-

UHFFFAOYSA-N
[2]

Synthesis of 2,2-Diethoxypropanenitrile
The synthesis of 2,2-diethoxypropanenitrile is most effectively achieved through the reaction

of triethyl orthoacetate with hydrogen cyanide.[2] This reaction is analogous to the well-

established Pinner reaction, which involves the acid-catalyzed addition of an alcohol to a nitrile

to form an imino ether, which can be further converted to an orthoester.[3][4] In this case, the

reaction proceeds via the acid-catalyzed elimination of ethanol from the orthoester to generate

a highly reactive ketene acetal intermediate, which then undergoes nucleophilic attack by the

cyanide ion.

Mechanistic Rationale
The causality behind this synthetic approach lies in the inherent reactivity of the orthoester

functionality. In the presence of an acid catalyst, one of the ethoxy groups of triethyl

orthoacetate is protonated, turning it into a good leaving group (ethanol). Subsequent

elimination of ethanol generates a stabilized carbocation, which readily rearranges to form

ketene diethyl acetal. This ketene acetal is an electron-rich olefin, making its β-carbon highly
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susceptible to nucleophilic attack. Hydrogen cyanide, or more specifically the cyanide anion in

equilibrium, then acts as the nucleophile, attacking the β-carbon of the ketene acetal. The

resulting enolate intermediate is then protonated to yield the final product, 2,2-
diethoxypropanenitrile.
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Figure 1: Proposed reaction mechanism for the synthesis of 2,2-diethoxypropanenitrile.

Detailed Experimental Protocol (Hypothetical)
Disclaimer: The following protocol is a well-founded, hypothetical procedure based on

established chemical principles, including the Pinner reaction and related preparations. It

should be performed with extreme caution by trained personnel in a well-ventilated fume hood

due to the high toxicity of hydrogen cyanide.

Materials:

Triethyl orthoacetate

Hydrogen cyanide (or an in-situ generation method, e.g., KCN/acid)

Anhydrous diethyl ether
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Anhydrous acid catalyst (e.g., dry HCl gas or a Lewis acid such as ZnCl₂)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for anhydrous reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a reflux condenser with a nitrogen inlet, and a low-temperature

thermometer is assembled. The system is purged with dry nitrogen.

Charging the Reactor: Triethyl orthoacetate (1.0 eq) is dissolved in anhydrous diethyl ether

under a nitrogen atmosphere. The solution is cooled to 0 °C using an ice bath. A catalytic

amount of anhydrous acid catalyst is added.

Addition of Hydrogen Cyanide:(EXTREME CAUTION: HIGHLY TOXIC) A solution of

hydrogen cyanide (1.0-1.2 eq) in anhydrous diethyl ether is added dropwise via the dropping

funnel over a period of 1-2 hours, maintaining the internal temperature below 5 °C.

Reaction: The reaction mixture is allowed to slowly warm to room temperature and stirred for

12-24 hours. The progress of the reaction can be monitored by Gas Chromatography (GC)

or Thin Layer Chromatography (TLC).

Work-up: The reaction mixture is cooled to 0 °C and slowly quenched by the careful addition

of a saturated aqueous sodium bicarbonate solution until the effervescence ceases. The

organic layer is separated, and the aqueous layer is extracted with diethyl ether (3x).

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude

product is then purified by vacuum distillation to yield 2,2-diethoxypropanenitrile as a

colorless liquid.

Spectroscopic Characterization (Predicted)
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While specific, published spectra for 2,2-diethoxypropanenitrile are not readily available, its

¹H NMR, ¹³C NMR, and IR spectra can be predicted based on its structure and data from

analogous compounds.

Table 2: Predicted Spectroscopic Data for 2,2-Diethoxypropanenitrile

Spectroscopy
Predicted Chemical Shifts /

Bands
Assignment

¹H NMR δ 3.5-3.7 (q, 4H) -O-CH₂-CH₃

δ 1.6-1.8 (s, 3H) α-CH₃

δ 1.2-1.4 (t, 6H) -O-CH₂-CH₃

¹³C NMR δ 118-122 -CN

δ 95-100 C(OEt)₂

δ 58-62 -O-CH₂-CH₃

δ 20-25 α-CH₃

δ 14-16 -O-CH₂-CH₃

IR (cm⁻¹) 2240-2260 (weak to medium) C≡N stretch

1050-1150 (strong) C-O stretch (acetal)

2850-3000 (medium to strong) C-H stretch (aliphatic)

Reactivity and Applications
The synthetic utility of 2,2-diethoxypropanenitrile stems from the reactivity of its two key

functional groups: the nitrile and the acetal.

Reactivity
Hydrolysis of the Acetal: The acetal group serves as a protected form of a ketone. Under

acidic aqueous conditions, it can be hydrolyzed to reveal an α-ketonitrile, a valuable

synthetic intermediate.
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Reactions of the Nitrile Group: The nitrile group can undergo a variety of transformations,

including:

Hydrolysis: Conversion to a carboxylic acid or an amide under acidic or basic conditions.

Reduction: Reduction to a primary amine using reducing agents like lithium aluminum

hydride (LiAlH₄).

Addition of Organometallics: Reaction with Grignard or organolithium reagents to form

ketones after hydrolysis.

Primary Application: Synthesis of 2-Acetyl-2-thiazoline
The most prominent application of 2,2-diethoxypropanenitrile is in flavor chemistry as a

precursor to 2-acetyl-2-thiazoline, a key compound responsible for the desirable roasted,

popcorn-like aroma in many cooked foods, including beef and rice.[2][5]

The synthesis involves a two-step process:

Condensation with Cysteamine: 2,2-Diethoxypropanenitrile is reacted with cysteamine (2-

aminoethanethiol). The amino group of cysteamine attacks the nitrile carbon, initiating a

cyclization reaction to form a thiazoline intermediate.

Hydrolysis: The acetal group of the thiazoline intermediate is then hydrolyzed under mild

acidic conditions to unmask the ketone, yielding the final product, 2-acetyl-2-thiazoline.
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Figure 2: Synthetic workflow for 2-acetyl-2-thiazoline from 2,2-diethoxypropanenitrile.

Safety and Handling
2,2-Diethoxypropanenitrile is a hazardous chemical and must be handled with appropriate

safety precautions by trained personnel.

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statements

🔥 ! Warning

H226: Flammable liquid and

vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.
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(Source:[2])

Handling Precautions
Engineering Controls: Work in a well-ventilated chemical fume hood to minimize inhalation of

vapors.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber), a lab coat,

and closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge for organic vapors.

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use

explosion-proof electrical equipment. Ground and bond containers when transferring

material.[2]

Toxicology
While specific toxicological data for 2,2-diethoxypropanenitrile is limited, its structure

suggests potential hazards associated with both nitriles and compounds that can release

cyanide. Many organic nitriles can be metabolized in the body to release cyanide, which is

highly toxic.[6] Although most nitriles are not as acutely toxic as inorganic cyanide salts, they

should still be treated as poisonous.[7] Exposure can occur through inhalation, ingestion, and

skin absorption.[8]

Conclusion
2,2-Diethoxypropanenitrile is a valuable, albeit specialized, chemical intermediate. Its primary

importance lies in its role as a stable, manageable precursor for the synthesis of the potent

aroma compound 2-acetyl-2-thiazoline. The synthetic chemistry of this molecule is governed by

the interplay of its acetal and nitrile functionalities, offering opportunities for controlled

transformations. Researchers and professionals working with this compound must adhere to

strict safety protocols due to its flammability, irritant properties, and the potential toxicological
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risks associated with nitriles. Further exploration of its reactivity could unveil new applications in

the synthesis of other heterocyclic compounds and complex organic molecules.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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